4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-[(4-methylphenoxy)methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2OS/c1-8-2-4-10(5-3-8)14-6-9-7-15-11(12)13-9/h2-5,7H,6H2,1H3,(H2,12,13)
• InChI Key: AOQXGZHMRPHEGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CSC(=N2)N
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• Solubility: >33 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 885457-99-8

Description

“4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine” is a chemical compound with the molecular formula C11H12N2OS and a molecular weight of 220.29. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thiazol-2-amine group attached to a methylphenoxy group. Further structural analysis would require more specific data such as NMR or X-ray crystallography results.

Scientific Research Applications

Heterocyclic Compound Synthesis

4-[(4-Methylphenoxy)methyl]-1,3-thiazol-2-amine is a valuable precursor in synthesizing a wide range of heterocyclic compounds. Its versatility in chemical reactions enables the generation of diverse heterocyclic structures, such as pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These compounds have significant applications in developing pharmaceuticals, dyes, and other organic materials. The unique reactivity of this chemical offers mild reaction conditions for synthesizing various heterocyclic compounds and cynomethylene dyes from a broad spectrum of precursors, including amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers (Gomaa & Ali, 2020).

Pharmacological Agent Development

Another significant application of this compound lies in its potential for pharmacological agent development. The compound's structure is amenable to modifications, allowing for the creation of derivatives with antimicrobial, anticancer, and antidiabetic properties. The structural modifications at the 2,4-thiazolidinedione (TZD) nucleus, to which this compound is related, highlight its importance in medicinal chemistry. These modifications have led to the development of a wide range of lead molecules against various clinical disorders, showcasing the importance of this and related structures in developing novel therapeutic agents (Singh et al., 2022).

Environmental Remediation

This compound and its derivatives also play a role in environmental remediation, particularly in the sorption of herbicides and other phenoxy compounds to soil and organic matter. This application is crucial for mitigating the environmental impact of agricultural chemicals and ensuring the safety of water sources. The understanding of how these compounds interact with soil components and pollutants can aid in the development of more effective remediation strategies (Werner, Garratt, & Pigott, 2012).

Mechanism of Action

Target of Action

Thiazole derivatives have been known to interact with various biological targets, influencing different physiological systems .

Mode of Action

Thiazole compounds, in general, are known for their aromaticity and reactivity, which allows them to participate in various chemical reactions such as donor-acceptor and nucleophilic reactions . This reactivity might influence their interaction with biological targets.

Biochemical Pathways

Molecules containing a thiazole ring can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .